Cas no 13866-64-3 (N-Methyl-N'-(4-nitrophenyl)urea)

• Product Name: N-Methyl-N'-(4-nitrophenyl)urea
• CAS No: 13866-64-3
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• MDL: MFCD09040539
• CID: 2657763
• PubChem ID: 586677
• Update Time: 2025-07-22

N-Methyl-N'-(4-nitrophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(4-nitrophenyl)urea
• N-Methyl-N'-(4-nitrophenyl)urea
• 3-methyl-1-(4-nitrophenyl)urea
• Urea, 1-methyl-3-(p-nitrophenyl)-
• Urea, N-methyl-N'-(4-nitrophenyl)-
• KLRUCOUQQILQEI-UHFFFAOYSA-N
• N-Methyl-N'-(4-nitrophenyl)urea #
• NE14114
• UPCMLD0ENAT5817535:001
• Z55293760
• SCHEMBL9285911
• EN300-27184
• AKOS029911224
• 13866-64-3
• G33636
• CS-0215659

• MDL： MFCD09040539
• Inchi： 1S/C8H9N3O3/c1-9-8(12)10-6-2-4-7(5-3-6)11(13)14/h2-5H,1H3,(H2,9,10,12)
• InChI Key： KLRUCOUQQILQEI-UHFFFAOYSA-N
• SMILES： O=C(NC)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.06439116g/mol
• Monoisotopic Mass: 195.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87

Additional information on N-Methyl-N'-(4-nitrophenyl)urea

Comprehensive Guide to N-Methyl-N'-(4-nitrophenyl)urea (CAS No. 13866-64-3): Properties, Applications, and Research Insights

N-Methyl-N'-(4-nitrophenyl)urea (CAS No. 13866-64-3) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in research and industrial processes. This compound, belonging to the urea derivatives family, features a methyl group and a 4-nitrophenyl moiety, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₈H₉N₃O₃, and distinct properties have attracted attention in fields such as pharmaceutical research, agrochemical development, and material science.

In recent years, the demand for N-Methyl-N'-(4-nitrophenyl)urea has grown due to its role in drug discovery and biochemical studies. Researchers frequently explore its potential as a building block for designing novel compounds with enhanced bioactivity. The nitrophenyl group in its structure contributes to its reactivity, enabling applications in catalysis and molecular recognition. Additionally, its stability under controlled conditions makes it suitable for high-throughput screening and analytical chemistry workflows.

One of the trending topics in scientific communities is the use of urea derivatives like N-Methyl-N'-(4-nitrophenyl)urea in green chemistry initiatives. With increasing emphasis on sustainable synthesis, this compound has been investigated for its potential in eco-friendly catalytic systems and reduced-waste processes. Its compatibility with microwave-assisted reactions and solvent-free conditions aligns with modern laboratory efficiency goals.

From a technical perspective, CAS No. 13866-64-3 exhibits a melting point range of 160–165°C, and its solubility profile includes partial solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol. These characteristics are critical for formulators and researchers optimizing reaction conditions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity.

The compound’s relevance extends to academic research, where it serves as a model substrate for studying hydrogen bonding interactions and molecular self-assembly. Questions frequently searched by users include: "How is N-Methyl-N'-(4-nitrophenyl)urea synthesized?" or "What are the safety precautions for handling this compound?" Proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended to ensure safe laboratory practices.

In the context of industrial applications, N-Methyl-N'-(4-nitrophenyl)urea is explored for its role in dye synthesis and polymer modification. Its electron-withdrawing nitro group enhances its utility in creating chromophoric systems, which are pivotal in optical materials development. Furthermore, its derivatives have been studied for corrosion inhibition properties, adding value to material protection technologies.

As the scientific community continues to innovate, CAS No. 13866-64-3 remains a compound of interest for its adaptability and functional diversity. Future research may uncover new applications in nanotechnology or bioconjugation, further solidifying its importance in advanced chemical research.